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Compound of Interest

Compound Name: 1-Ethylnaphthalene

Cat. No.: B072628 Get Quote

For laboratory researchers, scientists, and drug development professionals, ensuring safe

handling of chemicals is paramount. This guide provides essential, immediate safety and

logistical information for 1-Ethylnaphthalene, including operational and disposal plans, to

foster a secure research environment.

Physicochemical and Safety Data
A comprehensive understanding of a chemical's properties is the foundation of its safe

handling. The following table summarizes key quantitative data for 1-Ethylnaphthalene.
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Property Value

Molecular Formula C12H12[1]

Molecular Weight 156.22 g/mol [1][2][3]

Appearance Colorless to light yellow liquid[1][4]

Boiling Point 258 - 260 °C (496.4 - 500 °F)[1][2]

Melting Point -15 °C (5 °F)[1][2]

Flash Point 111 °C (231.8 °F)[1][2]

Autoignition Temperature 480 °C (896 °F)[1]

Density 1.008 g/mL at 25 °C[2]

Storage Class 10 - Combustible liquids[2]

Personal Protective Equipment (PPE)
The selection and use of appropriate Personal Protective Equipment (PPE) are critical to

minimize exposure and ensure personal safety when handling 1-Ethylnaphthalene.

Eye and Face Protection:

Wear appropriate protective eyeglasses or chemical safety goggles that comply with OSHA's

eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[1]

A face shield may be necessary if there is a significant risk of splashing.[4]

Skin and Body Protection:

Wear appropriate protective gloves and clothing to prevent skin exposure.[1] Disposable

nitrile gloves are suitable for providing short-term protection against a broad range of

chemicals.[5]

A lab coat should be worn and buttoned to cover as much skin as possible.[5]

Closed-toe shoes are mandatory.[5]
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Respiratory Protection:

Under normal use conditions with adequate ventilation, respiratory protection is not typically

required.[1]

If engineering controls are insufficient to maintain exposure below permissible limits, a vapor

respirator is recommended.[4] All respirator use must adhere to a comprehensive respiratory

protection program, including fit testing and training.[5]

The following diagram outlines the decision-making process for selecting the appropriate level

of PPE.

PPE Selection for 1-Ethylnaphthalene

Start: Task Assessment

Small Scale / Low Exposure Potential
(e.g., handling small quantities in a fume hood)

Low Risk

Large Scale / High Exposure Potential
(e.g., bulk transfer, potential for splashes)

High Risk

Standard PPE:
- Safety glasses
- Nitrile gloves

- Lab coat

Enhanced PPE:
- Chemical safety goggles

- Face shield
- Nitrile gloves

- Lab coat
- Consider vapor respirator

Proceed with Task
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Caption: PPE selection workflow for 1-Ethylnaphthalene.

Operational Plan: Handling and Storage
A systematic approach to handling and storage is crucial for maintaining a safe laboratory

environment.

Handling:

Ensure adequate ventilation.[1]

Avoid contact with skin, eyes, or clothing.[1]

Avoid ingestion and inhalation.[1]

Keep the product and empty containers away from heat and sources of ignition.[1]

Storage:

Store under an inert atmosphere.[1]

Keep away from moisture.[6]

Store in a cool, well-ventilated area.

Incompatible with strong oxidizing agents.[1]

Spill Management and Disposal Plan
Accidental spills and waste disposal require predefined procedures to ensure safety and

environmental protection.

Spill Response: In the event of a spill, follow these steps:

Evacuate and Secure: Immediately evacuate the affected area and restrict access. Eliminate

all ignition sources.

Ventilate: Ensure the area is well-ventilated.
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Don PPE: Wear appropriate personal protective equipment, including respiratory protection if

necessary.

Containment: For small spills, use an inert absorbent material (e.g., sand, vermiculite) to

contain the spill.

Collection: Carefully sweep or shovel the absorbed material into a suitable, labeled container

for disposal.[1]

Decontamination: Clean the spill area thoroughly with soap and water.

Waste Disposal: Dispose of the contaminated materials as hazardous waste.

The following diagram illustrates a general workflow for handling a chemical spill.
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Chemical Spill Response Workflow
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Large
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Caption: Workflow for responding to a chemical spill.
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Disposal:

1-Ethylnaphthalene and materials contaminated with it should be disposed of as hazardous

waste in accordance with local, state, and federal regulations.

Do not dispose of it down the drain or in regular trash.

Waste containers should be clearly labeled with the contents.[7]

Contact your institution's Environmental Health and Safety (EHS) department for specific

disposal procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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